Cas no 1289208-89-4 (6-Iodo-2-(trifluoromethyl)nicotinaldehyde)

• Product Name: 6-Iodo-2-(trifluoromethyl)nicotinaldehyde
• CAS No: 1289208-89-4
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4906291
• Update Time: 2025-06-08

6-Iodo-2-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C7H3F3INO/c8-7(9,10)6-4(3-13)1-2-5(11)12-6/h1-3H
• InChI Key： KYMBGUPDIZSPCR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=O)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 6-Iodo-2-(trifluoromethyl)nicotinaldehyde

Recent Advances in the Application of 6-Iodo-2-(trifluoromethyl)nicotinaldehyde (CAS: 1289208-89-4) in Chemical Biology and Pharmaceutical Research

The compound 6-Iodo-2-(trifluoromethyl)nicotinaldehyde (CAS: 1289208-89-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This heterocyclic aldehyde, characterized by its trifluoromethyl and iodo substituents, offers unique reactivity and physicochemical properties that make it a valuable building block for drug discovery and development. Recent studies have highlighted its role in the construction of pharmacologically active scaffolds, including kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Iodo-2-(trifluoromethyl)nicotinaldehyde in the synthesis of potent and selective JAK2 inhibitors. The researchers utilized this compound as a key intermediate in a multi-step synthesis, capitalizing on the reactivity of both the aldehyde group and the iodo substituent for subsequent functionalization. The resulting inhibitors showed promising activity in preclinical models of myeloproliferative disorders, with improved pharmacokinetic properties attributed to the trifluoromethyl group's metabolic stability.

In the field of antiviral research, a recent publication in ACS Infectious Diseases reported the use of 1289208-89-4 as a precursor for novel non-nucleoside reverse transcriptase inhibitors (NNRTIs). The electron-withdrawing nature of the trifluoromethyl group was found to enhance binding affinity to the target enzyme, while the iodo substituent served as an excellent handle for further structural diversification through cross-coupling reactions. This approach led to compounds with improved resistance profiles against common HIV-1 mutant strains.

The synthetic versatility of 6-Iodo-2-(trifluoromethyl)nicotinaldehyde has also been demonstrated in materials science applications. A 2024 study in Chemical Communications described its use in the preparation of fluorinated ligands for transition metal catalysis. The unique electronic properties imparted by the trifluoromethyl group were shown to significantly influence catalyst performance in asymmetric hydrogenation reactions, opening new possibilities for the synthesis of chiral pharmaceutical intermediates.

From a safety and handling perspective, recent toxicological assessments of 1289208-89-4 have been conducted to support its increasing use in pharmaceutical development. While the compound shows moderate reactivity typical of aromatic aldehydes, proper handling procedures have been established to mitigate potential risks. These studies have facilitated the compound's adoption in industrial-scale synthesis, with several contract manufacturing organizations now offering kilogram-scale production capabilities.

Looking forward, the unique structural features of 6-Iodo-2-(trifluoromethyl)nicotinaldehyde continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in the development of PET radiotracers, where the iodo substituent could serve as a site for radioisotope incorporation. Additionally, its use in fragment-based drug discovery is gaining traction, as the compound's relatively small size and multiple points of derivatization make it an ideal starting point for structure-activity relationship studies.